Cas no 116340-69-3 (Benzenesulfonamide,2,3,5-trimethyl-)

• Product Name: Benzenesulfonamide,2,3,5-trimethyl-
• CAS No: 116340-69-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 132559
• PubChem ID: 45080646
• Update Time: 2025-04-19

Benzenesulfonamide,2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,3,5-trimethyl-
• 2,3,5-trimethylbenzenesulfonamide
• Benzenesulfonamide, 2,3,5-trimethyl- (9CI)
• DTXSID60664061
• 116340-69-3
• 2,3,5-Trimethylbenzene-1-sulfonamide

• Inchi： 1S/C9H13NO2S/c1-6-4-7(2)8(3)9(5-6)13(10,11)12/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： NJTAPRPTZXYYRJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 60.16